Cas no 1373393-41-9 ((2-Cyclopropylphenyl)boronic acid)
(2-Cyclopropylphenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (2-Cyclopropylphenyl)boronic acid
- Boronic acid, B-(2-cyclopropylphenyl)-
- AK314155
- SCHEMBL3784784
- (2-cyclopropylphenyl)boronicacid
- SY261615
- AMY24067
- CS-0112365
- AKOS015944318
- AS-55567
- EN300-316405
- 1373393-41-9
- C72498
- YEC39341
- 2-cyclopropylphenylboronic acid
- 2-Cyclopropylbenzeneboronic acid
- MFCD12760762
- B-(2-cyclopropylphenyl)boronic acid
- DB-156919
-
- MDL: MFCD12760762
- Inchi: 1S/C9H11BO2/c11-10(12)9-4-2-1-3-8(9)7-5-6-7/h1-4,7,11-12H,5-6H2
- InChI Key: ZCLHRLDHXOWWBG-UHFFFAOYSA-N
- SMILES: OB(C1C=CC=CC=1C1CC1)O
Computed Properties
- Exact Mass: 162.0852098g/mol
- Monoisotopic Mass: 162.0852098g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
Experimental Properties
- Boiling Point: 311.9°C at 760 mmHg
(2-Cyclopropylphenyl)boronic acid Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C
(2-Cyclopropylphenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM208503-100mg |
(2-Cyclopropylphenyl)boronic acid |
1373393-41-9 | 95+% | 100mg |
$122 | 2021-08-04 | |
| Chemenu | CM208503-250mg |
(2-Cyclopropylphenyl)boronic acid |
1373393-41-9 | 95+% | 250mg |
$189 | 2021-08-04 | |
| Chemenu | CM208503-1g |
(2-Cyclopropylphenyl)boronic acid |
1373393-41-9 | 95+% | 1g |
$387 | 2021-08-04 | |
| Chemenu | CM208503-5g |
(2-Cyclopropylphenyl)boronic acid |
1373393-41-9 | 95+% | 5g |
$1261 | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JN418-200mg |
(2-Cyclopropylphenyl)boronic acid |
1373393-41-9 | 95+% | 200mg |
1059.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JN418-50mg |
(2-Cyclopropylphenyl)boronic acid |
1373393-41-9 | 95+% | 50mg |
528.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JN418-1g |
(2-Cyclopropylphenyl)boronic acid |
1373393-41-9 | 95+% | 1g |
3178.0CNY | 2021-07-14 | |
| TRC | C992750-10mg |
2-Cyclopropylbenzeneboronic Acid |
1373393-41-9 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C992750-50mg |
2-Cyclopropylbenzeneboronic Acid |
1373393-41-9 | 50mg |
$ 135.00 | 2022-06-06 | ||
| TRC | C992750-100mg |
2-Cyclopropylbenzeneboronic Acid |
1373393-41-9 | 100mg |
$ 210.00 | 2022-06-06 |
(2-Cyclopropylphenyl)boronic acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on (2-Cyclopropylphenyl)boronic acid
Introduction to (2-Cyclopropylphenyl)boronic Acid (CAS No. 1373393-41-9)
(2-Cyclopropylphenyl)boronic acid, with the chemical identifier CAS No. 1373393-41-9, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its cyclopropyl and phenyl substituents, exhibits unique chemical properties that make it a valuable intermediate in various synthetic applications. The boronic acid functional group within its structure contributes to its reactivity, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is widely employed in the synthesis of complex organic molecules.
The utility of (2-Cyclopropylphenyl)boronic acid stems from its ability to participate in palladium-catalyzed reactions, enabling the formation of carbon-carbon bonds with high efficiency and selectivity. This property is particularly advantageous in the development of novel pharmaceuticals, where precise molecular construction is crucial for achieving desired biological activities. Recent advancements in synthetic methodologies have further highlighted the importance of boronic acids like this one in facilitating the assembly of intricate molecular architectures.
In the realm of drug discovery, (2-Cyclopropylphenyl)boronic acid has been utilized as a key building block in the synthesis of heterocyclic compounds, which are prevalent in many therapeutic agents. The cyclopropyl group, a notable feature of this compound, introduces steric and electronic influences that can modulate the pharmacokinetic and pharmacodynamic properties of the final product. Such structural elements are often employed to enhance binding affinity and metabolic stability, critical factors in drug design.
Moreover, the growing interest in green chemistry has prompted researchers to explore more sustainable synthetic routes for organoboron compounds. (2-Cyclopropylphenyl)boronic acid exemplifies this trend, as it can be synthesized through environmentally benign methods that minimize waste and reduce energy consumption. These innovations align with the broader goal of developing greener alternatives to traditional synthetic protocols, thereby reducing the ecological footprint of chemical manufacturing processes.
Recent studies have also demonstrated the potential applications of (2-Cyclopropylphenyl)boronic acid in materials science, particularly in the development of organic electronic devices. Boron-containing compounds are known for their electron-deficient nature, which makes them suitable candidates for use in semiconducting materials. The incorporation of this boronic acid into polymer matrices has shown promise in enhancing charge transport properties, contributing to advancements in flexible electronics and optoelectronic devices.
The role of (2-Cyclopropylphenyl)boronic acid as a ligand or intermediate in catalytic systems has been extensively studied. Its ability to coordinate with transition metals allows for tailored catalytic reactions that would be otherwise challenging to achieve. For instance, its use in asymmetric synthesis has enabled the production of enantiomerically pure compounds, which are essential for many pharmaceutical applications where chirality plays a critical role.
In conclusion, (2-Cyclopropylphenyl)boronic acid (CAS No. 1373393-41-9) represents a versatile and highly functional compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for chemists engaged in drug development, material science, and synthetic chemistry. As research continues to uncover new methodologies and applications, the importance of this compound is expected to grow further, solidifying its position as a cornerstone in modern chemical innovation.
1373393-41-9 ((2-Cyclopropylphenyl)boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)